2-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-(7-methylpurin-6-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C15H15N9/c1-22-10-20-13-12(22)14(19-9-18-13)23-4-6-24(7-5-23)15-17-3-2-11(8-16)21-15/h2-3,9-10H,4-7H2,1H3
• InChI Key: IJKMFGXTOZICBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=NC=N2)N3CCN(CC3)C4=NC=CC(=N4)C#N
• Molecular Formula: C15H15N9
• Molecular Weight: 321.34 g/mol

Description

The compound is a complex organic molecule that contains several key components: a purine ring, a pyrimidine ring, and a piperazine ring. The purine ring is a heterocyclic aromatic organic compound that consists of a pyrimidine ring fused to an imidazole ring. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the rings would also likely result in the formation of multiple tautomers.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence its properties.

Mechanism of Action

Target of Action

Similar compounds, such as 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, have been shown to inhibit acetylcholinesterase (ache) . AChE is an enzyme that hydrolyzes acetylcholine, a neurotransmitter involved in learning and memory, making it a potential target for Alzheimer’s disease treatment .

Mode of Action

Related compounds have been shown to inhibit ache, preventing the breakdown of acetylcholine and enhancing cognition functions . This inhibition can be a mixed-type of competitive and non-competitive inhibition .

Biochemical Pathways

Compounds with similar structures have been shown to affect the cholinergic system by inhibiting ache, thereby increasing the level of acetylcholine in the brain . This can potentially enhance cognitive functions, particularly in conditions like Alzheimer’s disease where acetylcholine levels are typically low .

Result of Action

Based on the action of similar compounds, it can be inferred that the inhibition of ache would result in an increased level of acetylcholine in the brain, potentially improving cognitive functions .

Advantages and Limitations for Lab Experiments

2-methyl-7H-purin-6-yl piperazin-1-yl pyrimidine-4-carbonitrile has several advantages for lab experiments. This compound is relatively easy to synthesize, and it is cost-effective. In addition, this compound can be used in a variety of studies, as it has been found to have a variety of biochemical and physiological effects. However, this compound also has some limitations. This compound can be toxic at high concentrations, and it can be difficult to accurately measure its effects.

Future Directions

The potential applications of 2-methyl-7H-purin-6-yl piperazin-1-yl pyrimidine-4-carbonitrile are vast, and there are many future directions that can be explored. One potential future direction is to further investigate the role of this compound in the treatment of cancer. In addition, this compound could be studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease. Furthermore, this compound could be studied for its potential use in the treatment of inflammation and oxidative stress. Finally, this compound could be studied for its potential use in the treatment of other diseases, such as diabetes and heart disease.

Synthesis Methods

2-methyl-7H-purin-6-yl piperazin-1-yl pyrimidine-4-carbonitrile can be synthesized through a multi-step process. The first step involves the reaction of 7-methyl-7H-purin-6-yl piperazine and 4-chloropyrimidine in the presence of a base to form the desired compound. The second step involves the reduction of the chloropyrimidine moiety to the desired pyrimidine. Finally, the compound is purified through chromatography. This synthesis method has been found to be efficient and cost-effective.

Scientific Research Applications

2-methyl-7H-purin-6-yl piperazin-1-yl pyrimidine-4-carbonitrile has been studied for its potential applications in scientific research. This compound has been found to be an effective agonist of the purinergic receptors, which are involved in many physiological processes. This compound has been used in studies to investigate the role of purinergic receptors in cell proliferation, apoptosis, and regulation of neurotransmitters. In addition, this compound has been used in studies to investigate the potential therapeutic applications of purinergic receptor agonists.